Cas no 89642-24-0 (2-Amino-5-bromo-4-nitro-benzoic acid)

• Product Name: 2-Amino-5-bromo-4-nitro-benzoic acid
• CAS No: 89642-24-0
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 3030433
• PubChem ID: 12497149
• Update Time: 2025-10-29

2-Amino-5-bromo-4-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-aMino-5-broMo-4-nitrobenzoic acid
• 2-Amino-5-bromo-4-nitro-benzoic acid
• SCHEMBL7826011
• DTXSID801294979
• 89642-24-0
• DB-127598
• G10053
• 2-amino-5-bromo-4-nitrobenzoicacid
• BS-33056

• Inchi： 1S/C7H5BrN2O4/c8-4-1-3(7(11)12)5(9)2-6(4)10(13)14/h1-2H,9H2,(H,11,12)
• InChI Key： SZJSDVMUPOFTCD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 259.94327g/mol
• Monoisotopic Mass: 259.94327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-Amino-5-bromo-4-nitro-benzoic acid

2-Amino-5-Bromo-4-Nitro-Benzoic Acid (CAS No: 89642-24-0)

2-Amino-5-Bromo-4-Nitro-Benzoic Acid, also known by its CAS number 89642-24-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzoic acid, with substituents at positions 2, 4, and 5 on the benzene ring. The presence of an amino group (-NH₂) at position 2, a nitro group (-NO₂) at position 4, and a bromine atom at position 5 makes this compound unique in terms of its chemical structure and potential applications.

The synthesis of 2-Amino-5-Bromo-4-Nitro-Benzoic Acid involves a series of carefully controlled reactions. Typically, the starting material is benzoic acid, which undergoes nitration to introduce the nitro group at position 4. Subsequent bromination introduces the bromine atom at position 5. Finally, the amino group is introduced at position 2 through an ammination reaction. The exact conditions for these reactions, including temperature, pressure, and catalysts, are critical to ensure high yield and purity of the final product.

Recent research has highlighted the potential of 2-Amino-5-Bromo-4-Nitro-Benzoic Acid in various applications. In the pharmaceutical industry, this compound has shown promise as a precursor for developing new drugs targeting specific diseases. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in cancer progression. Additionally, its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, 2-Amino-5-Bromo-4-Nitro-Benzoic Acid is a crystalline solid with a melting point around 180°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical processes requiring precise control over solubility and reactivity.

The stability of CAS No: 89642-24-0 under different conditions has been extensively studied. It is stable under normal storage conditions but may decompose under harsh conditions such as strong acids or bases. Proper handling and storage are essential to maintain its integrity and ensure safe use in research and industrial settings.

Environmental impact studies have also been conducted on this compound. Results indicate that it has low toxicity to aquatic organisms when present at concentrations below certain thresholds. However, further research is needed to fully understand its long-term effects on ecosystems and to develop safe disposal methods.

In conclusion, 2-Amino-5-Bromo-4-Nitro-Benzoic Acid (CAS No: 89642-24-0) is a versatile compound with promising applications in pharmaceuticals and organic synthesis. Its unique structure and properties make it a valuable tool for researchers and industries alike. Continued research into its synthesis, applications, and environmental impact will undoubtedly unlock further potential for this compound.